Cas no 2060040-15-3 (1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester
• CAS No: 2060040-15-3
• MF: C₁₄H₁₄F₂N₂O₃
• MW: 296.269370555878
• CID: 5153963
• Update Time: 2025-05-20

1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester

• Inchi： 1S/C14H14F2N2O3/c1-3-21-13(19)7-10-8(2)17-18(14(10)20)12-5-4-9(15)6-11(12)16/h4-6,17H,3,7H2,1-2H3
• InChI Key： MJPDQLNPSARXOU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C(=O)C(CC(OCC)=O)=C(C)N1

Additional information on 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester

Introduction to 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester (CAS No. 2060040-15-3)

1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester (CAS No. 2060040-15-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a difluorophenyl group, and an ethyl ester moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyrazole ring is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the 1-(2,4-difluorophenyl) substituent enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. The ethyl ester group further contributes to the compound's solubility and bioavailability, which are crucial factors in the design of effective pharmaceutical agents.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and analgesic properties. The specific combination of the pyrazole ring and difluorophenyl group has been associated with enhanced binding affinity to key receptors involved in pain and inflammation pathways.

In addition to its anti-inflammatory properties, 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. This is particularly significant for conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotection is a critical therapeutic goal.

The pharmacokinetic profile of this compound has been extensively studied to optimize its therapeutic potential. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The ethyl ester moiety facilitates rapid absorption in the gastrointestinal tract, while the difluorophenyl group enhances its stability against metabolic degradation. These characteristics make it a promising candidate for oral administration in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 1H-Pyrazole-4-acetic acid, 1-(2,4-difluorophenyl)-2,5-dihydro-3-methyl-5-oxo-, ethyl ester (CAS No. 2060040-15-3) represents a promising molecule with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.